2-Phenylsulfonylthiophene-3-carbaldehyde

• Molecular Formula: C11H8O3S2
• Molecular Weight: 252.3 g/mol
• IUPAC Name: 2-(benzenesulfonyl)thiophene-3-carbaldehyde
• InChI: InChI=1S/C11H8O3S2/c12-8-9-6-7-15-11(9)16(13,14)10-4-2-1-3-5-10/h1-8H
• InChI Key: XDQBMSQIDZWDOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=C(C=CS2)C=O

Description

2-Phenylsulfonylthiophene-3-carbaldehyde is a thiophene derivative featuring a phenylsulfonyl substituent at position 2 and an aldehyde group at position 2. The phenylsulfonyl group is a strong electron-withdrawing moiety, which significantly influences the electronic properties of the thiophene ring, enhancing the reactivity of the aldehyde group toward nucleophilic additions, such as Schiff base formation .

Comparison with Similar Compounds

3-[(2-Formylthiophen-3-yl)(hydroxy)methyl]thiophene-2-carbaldehyde

This bis-aldehyde derivative contains two thiophene rings bridged by a hydroxymethyl group, with aldehyde groups at positions 2 and 3. Key differences from the target compound include:

• Crystal Packing : Intramolecular C–H···O interactions form S(6) and S(7) ring motifs, stabilizing the structure . In contrast, the phenylsulfonyl group in the target compound may introduce steric hindrance or alternative hydrogen-bonding networks.
• Applications : The bis-aldehyde readily forms Schiff bases with aromatic amines, enabling applications in optical materials . The target compound’s single aldehyde group may offer more selective reactivity.

5-(Thiophen-3-yl)furan-2-carbaldehyde

This compound replaces the thiophene core with a furan ring. Key distinctions include:

• Electronic Properties : Furan’s lower aromaticity and reduced electron density compared to thiophene may alter the aldehyde’s electrophilicity. The phenylsulfonyl group in the target compound further enhances electron withdrawal, favoring faster Schiff base formation.
• Optoelectronic Utility : Thiophene’s extended conjugation typically outperforms furan in charge-transfer applications, suggesting the target compound may exhibit superior performance in conductive polymers or sensors .

Heterocyclic Derivatives with Sulfur-Containing Substituents

5-(3-Chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde

This pyrazole derivative features a sulfanyl group and trifluoromethyl substituent. Comparisons include:

• Heterocyclic Core : The pyrazole ring introduces two nitrogen atoms, altering electronic distribution and hydrogen-bonding capacity versus the thiophene core.
• However, steric effects from the pyrazole ring may limit reactivity .
• Applications : Pyrazole derivatives are often used in medicinal chemistry, whereas thiophene aldehydes are more common in materials science .

Simpler Thiophene Analogues

2-Thiophenecarboxylic Acid and 2-Thiophenemethylamine

These lack the aldehyde and sulfonyl groups but highlight the versatility of thiophene derivatives:

• Reactivity : The carboxylic acid and methylamine groups enable different reaction pathways (e.g., amidation or salt formation) compared to the aldehyde-focused reactivity of the target compound .
• Electronic Effects : Without electron-withdrawing substituents, these analogues are less reactive toward nucleophiles.

Comparative Data Table

Compound	Core Structure	Key Substituents	Electronic Effects	Key Applications
2-Phenylsulfonylthiophene-3-carbaldehyde	Thiophene	Phenylsulfonyl (C2), aldehyde (C3)	Strong electron withdrawal	Schiff bases, optoelectronics
3-[(2-Formyl...]thiophene-2-carbaldehyde	Bis-thiophene	Aldehydes (C2, C3), hydroxymethyl	Moderate electron withdrawal	Optical materials, coordination complexes
5-(Thiophen-3-yl)furan-2-carbaldehyde	Furan-thiophene	Aldehyde (C2)	Moderate conjugation	Sensors, organic electronics
Pyrazole-4-carbaldehyde derivative	Pyrazole	Chlorophenylsulfanyl, trifluoromethyl	Strong electron withdrawal	Medicinal chemistry
2-Thiophenecarboxylic acid	Thiophene	Carboxylic acid (C2)	Electron-withdrawing (COOH)	Polymer precursors